Cas no 71929-17-4 (1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI))
71929-17-4 structure
Product Name:1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI)
CAS No:71929-17-4
MF:C25H48N2NaO4
MW:463.649398803711
CID:567226
PubChem ID:92041371
Update Time:2025-04-19
1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI)
- sodium 1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium hydroxide
- sodium 3-[2-heptadec-1-enyl-1-(2-hydroxyethyl)-4,5-dihydroimidazol-1-ium-1-yl]propanoic acid hydroxide
- 71929-17-4
- EINECS 276-189-0
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- Inchi: 1S/C25H46N2O3.Na.H2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-26-19-21-27(24,22-23-28)20-18-25(29)30;;/h16-17,28H,2-15,18-23H2,1H3;;1H2/q;+1;/b17-16+;;
- InChI Key: LYGPISBMVMWXQI-WXIBIURSSA-N
- SMILES: [Na+].OCC[N+]1(C(/C=C/CCCCCCCCCCCCCCC)=NCC1)CCC(=O)O.[OH-]
Computed Properties
- Exact Mass: 463.35144
- Monoisotopic Mass: 463.35117730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 20
- Complexity: 507
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.9Ų
Experimental Properties
- PSA: 99.89
1H-Imidazolium,1-(2-carboxyethyl)-2-(heptadecenyl)-4,5-dihydro-1-(2-hydroxyethyl)-, hydroxide,monosodium salt (9CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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